![molecular formula C13H15N3O2 B2387863 (E)-3-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acrylamide CAS No. 1331443-30-1](/img/structure/B2387863.png)
(E)-3-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acrylamide
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Description
(E)-3-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.282. The purity is usually 95%.
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Scientific Research Applications
Hemoglobin Adducts and Exposure Assessment
Acrylamide is extensively used in laboratories for polyacrylamide gel electrophoresis (PAGE) and is present in tobacco smoke. Studies have measured hemoglobin adducts of acrylamide and acrylonitrile in laboratory workers, smokers, and nonsmokers to assess exposure levels. These adducts serve as biomarkers to evaluate the extent of exposure to acrylamide and its potential health risks, such as genotoxic and reproductive effects (Bergmark, 1997).
Dietary Exposure and Health Risks
Research has also focused on the dietary exposure to acrylamide, particularly in relation to heat-induced compounds like acrylamide, furan, and polycyclic aromatic hydrocarbons (PAHs). These compounds are produced mainly during the thermal processing of foods. The French infant total diet study assessed the risk associated with these chemicals in food consumed by non-breast-fed children, indicating a concern for acrylamide levels and suggesting management measures to reduce exposure (Sirot et al., 2019).
Metabolism and Biomarker Development
Studies on the metabolism and hemoglobin adduct formation of acrylamide in humans have contributed to understanding how acrylamide is processed in the body and its potential health implications. Research has explored the metabolism following oral administration of acrylamide, comparing hemoglobin adduct formation upon oral and dermal administration. Such studies help in developing biomarkers for acrylamide exposure and assessing the risk of exposure in occupational settings (Fennell et al., 2005).
Occupational Health and Safety
The understanding of acrylamide's effects on human health has led to research focused on occupational health and safety. For example, studies have examined the presence of acrylamide and glycidamide hemoglobin adducts in smoking and non-smoking individuals, providing insights into the internal doses of acrylamide that workers might be exposed to. This research is crucial for establishing safety guidelines and preventive measures in workplaces where acrylamide exposure is a risk (Schettgen et al., 2004).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[2-(2-methylimidazol-1-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-11-14-6-8-16(11)9-7-15-13(17)5-4-12-3-2-10-18-12/h2-6,8,10H,7,9H2,1H3,(H,15,17)/b5-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKOBVDIBMJQEB-SNAWJCMRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCNC(=O)C=CC2=CC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC=CN1CCNC(=O)/C=C/C2=CC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.